Cas no 82423-82-3 (1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester)

82423-82-3 structure
Product name:1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
- benzyl azepane-3-carboxylate
- SCHEMBL10957606
- SGLCSHRBFLYTNQ-UHFFFAOYSA-N
- 82423-82-3
- 3-benzyloxycarbonylperhydroazepine
- DTXSID10541338
-
- Inchi: InChI=1S/C14H19NO2/c16-14(13-8-4-5-9-15-10-13)17-11-12-6-2-1-3-7-12/h1-3,6-7,13,15H,4-5,8-11H2
- InChI Key: SGLCSHRBFLYTNQ-UHFFFAOYSA-N
- SMILES: C1CCNCC(C1)C(=O)OCC2=CC=CC=C2
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 2
1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester Related Literature
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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